N-(1,2-benzisoxazol-3-ylmethyl)cyclopentanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-(1,2-benzisoxazol-3-ylmethyl)cyclopentanamine” is a compound that contains a benzisoxazole ring attached to a cyclopentanamine . The benzisoxazole ring is a heterocyclic compound (a ring structure containing atoms of at least two different elements), and cyclopentanamine is an organic compound with a five-membered ring structure .
Synthesis Analysis
The synthesis of benzisoxazoles containing reactive 3-chloromethyl and 5-amino groups are practically unexplored derivatives in this series . A simple method for the synthesis of N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide, which is an interesting precursor for the preparation of a series of 3,5-disubstituted benzoxazoles, has been described .Molecular Structure Analysis
The molecular structure of cyclopentanamine, a component of the compound, is available as a 2D Mol file or as a computed 3D SD file . The IUPAC Standard InChIKey for cyclopentanamine is NISGSNTVMOOSJQ-UHFFFAOYSA-N .Chemical Reactions Analysis
Benzisoxazoles containing reactive 3-chloromethyl and 5-amino groups are practically unexplored derivatives in this series . The synthesis of N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide, which is an interesting precursor for the preparation of a series of 3,5-disubstituted benzoxazoles, has been described .Physical And Chemical Properties Analysis
The molecular weight of cyclopentanamine, a component of the compound, is 85.1475 . The IUPAC Standard InChI for cyclopentanamine is InChI=1S/C5H11N/c6-5-3-1-2-4-5/h5H,1-4,6H2 .Scientific Research Applications
- 1,2-Benzisoxazoles have been investigated for their analgesic properties . The compound’s structure and functional groups may contribute to its potential as an analgesic agent.
- Some 1,2-benzisoxazole derivatives exhibit anticonvulsant effects . Researchers could explore the potential of N-(1,2-benzisoxazol-3-ylmethyl)cyclopentanamine in this context.
- The benzisoxazole scaffold has been associated with antipsychotic activity . Investigating this compound’s effects on neurotransmitter receptors could be valuable.
- 1,2-Benzisoxazoles have shown promise as anticancer agents . Researchers might explore the cytotoxic effects and mechanisms of N-(1,2-benzisoxazol-3-ylmethyl)cyclopentanamine.
- Benzisoxazole derivatives have demonstrated antimicrobial activity . Evaluating this compound’s efficacy against specific pathogens could be informative.
- Benzisoxazoles have affinity for serotonergic and dopaminergic receptors . Investigating the binding profile of N-(1,2-benzisoxazol-3-ylmethyl)cyclopentanamine could provide insights into its pharmacological effects.
Analgesics and Pain Management
Anticonvulsant Activity
Antipsychotic Agents
Anticancer Research
Antimicrobial Properties
Serotonergic and Dopaminergic Receptors
For a detailed study, you can refer to the research article on the synthesis of N-[3-(chloromethyl)-1,2-benzisoxazol-5-yl]acetamide, which is a related compound . Additionally, benzisoxazole analogues have diverse biological activities, including anti-glycation, anticancer, antibacterial, and anti-inflammatory effects . These findings highlight the importance of exploring derivatives like N-(1,2-benzisoxazol-3-ylmethyl)cyclopentanamine in various contexts.
Safety and Hazards
The safety data sheet for a related compound, 2-(1,2-Benzisoxazol-3-yl)acetic acid, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
methyl 4-(5-chloro-2,4-dimethoxyanilino)-8-methylquinoline-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19ClN2O4/c1-11-6-5-7-12-14(9-16(20(24)27-4)23-19(11)12)22-15-8-13(21)17(25-2)10-18(15)26-3/h5-10H,1-4H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOBGLZZULFRBAG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=CC(=N2)C(=O)OC)NC3=CC(=C(C=C3OC)OC)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.